3-(5-(Benzo[d]thiazol-2-yl)thiophene-2-carboxamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[[5-(1,3-benzothiazol-2-yl)thiophene-2-carbonyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H13N3O3S2/c22-19(25)18-17(11-5-1-3-7-13(11)27-18)24-20(26)15-9-10-16(28-15)21-23-12-6-2-4-8-14(12)29-21/h1-10H,(H2,22,25)(H,24,26)
• InChI Key: KNMZMLSQWXQQPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C3=CC=C(S3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C21H13N3O3S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 864939-12-8

Description

3-(5-(Benzo[d]thiazol-2-yl)thiophene-2-carboxamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H13N3O3S2 and its molecular weight is 419.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation and Molecular Docking Studies

3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides were synthesized and evaluated for antimicrobial properties. These compounds underwent molecular docking studies, demonstrating potential in biological applications related to microbial inhibition (Talupur, Satheesh, & Chandrasekhar, 2021).

Inhibition of Cell Adhesion Molecules

Benzo[b]thiophene-2-carboxamides, closely related to the compound , have been found to inhibit the expression of cell adhesion molecules such as E-selectin, ICAM-1, and VCAM-1. This inhibition decreases the adherence of neutrophils to activated endothelial cells, indicating potential anti-inflammatory applications (Boschelli et al., 1995).

Antimicrobial Screening of Novel Derivatives

Novel derivatives containing benzofuran and benzo[d]thiazole moieties have been synthesized and screened for antimicrobial activity. This research indicates the potential of these compounds in developing new antimicrobial agents (Idrees, Kola, & Siddiqui, 2019).

Design and Synthesis for Antibacterial Applications

Research into the design and synthesis of benzothiazolyl-substituted pyrazol-5-ones, closely related to the compound of interest, has revealed promising antibacterial properties. This suggests a potential application in the development of novel antibacterial agents (Palkar et al., 2017).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent activity against mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have been found to inhibit the growth of mycobacterium tuberculosis .

Biochemical Pathways

Benzothiazole derivatives have been found to inhibit the growth of mycobacterium tuberculosis, suggesting they may interfere with the biochemical pathways essential for the survival and replication of this bacterium .

Result of Action

Benzothiazole derivatives have been found to inhibit the growth of mycobacterium tuberculosis, suggesting they may have bactericidal or bacteriostatic effects .